Cas no 7531-07-9 (Benzoic acid, 4,4'-(1,3,4-oxadiazole-2,5-diyl)bis-, dimethyl ester)
7531-07-9 structure
Product Name:Benzoic acid, 4,4'-(1,3,4-oxadiazole-2,5-diyl)bis-, dimethyl ester
CAS No:7531-07-9
MF:C18H14N2O5
MW:338.314164638519
CID:530743
PubChem ID:5251852
Update Time:2025-04-19
Benzoic acid, 4,4'-(1,3,4-oxadiazole-2,5-diyl)bis-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4,4'-(1,3,4-oxadiazole-2,5-diyl)bis-, dimethyl ester
- AJ-797/13833245
- methyl 4-{5-[4-(methoxycarbonyl)phenyl]-1,3,4-oxadiazol-2-yl}benzoate
- 2,5-bis(4-methoxycarbonylphenyl)-1,3,4-oxadiazole
- 7531-07-9
- Methyl 4-[5-(4-methoxycarbonylphenyl)-1,3,4-oxadiazol-2-yl]benzoate
- Dimethyl 4,4'-(1,3,4-oxadiazole-2,5-diyl)dibenzoate
- dimethyl 4,4'-(1,3,4-oxadiazole-2,5-diyl)diphenylenedicarboxylate
- DTXSID70413380
-
- Inchi: 1S/C18H14N2O5/c1-23-17(21)13-7-3-11(4-8-13)15-19-20-16(25-15)12-5-9-14(10-6-12)18(22)24-2/h3-10H,1-2H3
- InChI Key: ZUMUZDOQXVBRHM-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC(C(=O)OC)=CC=2)=NN=C1C1C=CC(C(=O)OC)=CC=1
Computed Properties
- Exact Mass: 338.09027155g/mol
- Monoisotopic Mass: 338.09027155g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 428
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 91.5Ų
Benzoic acid, 4,4'-(1,3,4-oxadiazole-2,5-diyl)bis-, dimethyl ester Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
7531-07-9 (Benzoic acid, 4,4'-(1,3,4-oxadiazole-2,5-diyl)bis-, dimethyl ester) Related Products
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